Cas no 2085689-78-5 (ethyl 6-methyl-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate)

• Product Name: ethyl 6-methyl-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate
• CAS No: 2085689-78-5
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• CID: 5310299
• Update Time: 2025-06-08

ethyl 6-methyl-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-methyl-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate
• ethyl 6-methyl-8-oxo-7,8-dihydroimidazo[1,2-a]pyrazine-2-carboxylate
• ETHYL 6-METHYL-8-OXO-7H-IMIDAZO[1,2-A]PYRAZINE-2-CARBOXYLATE

• Inchi： 1S/C10H11N3O3/c1-3-16-10(15)7-5-13-4-6(2)11-9(14)8(13)12-7/h4-5H,3H2,1-2H3,(H,11,14)
• InChI Key： VFDYQEXYFFVOPT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN2C=C(C)NC(C2=N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 353
• XLogP3: 0.4
• Topological Polar Surface Area: 73.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a]pyrazin-8-ones

Additional information on ethyl 6-methyl-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate

Professional Introduction to Ethyl 6-methyl-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate (CAS No. 2085689-78-5)

Ethyl 6-methyl-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate, identified by its CAS number 2085689-78-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the imidazopyrazine class, a scaffold that has been extensively explored for its potential in drug discovery and development.

The structural framework of Ethyl 6-methyl-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate consists of an imidazo[1,2-a]pyrazine core, which is a fused bicyclic system containing nitrogen atoms at positions 1 and 7 of the imidazole ring and positions 1 and 2 of the pyrazine ring. The presence of a carboxylate ester group at the 2-position and a methyl group at the 6-position introduces additional functional handles that can be exploited for chemical modifications and biological activity modulation.

Recent advancements in medicinal chemistry have highlighted the importance of imidazopyrazine derivatives in the development of novel therapeutic agents. The< strong>6-methyl-8-oxo substitution pattern in this compound not only influences its electronic properties but also plays a crucial role in determining its interactions with biological targets. Studies have shown that such modifications can enhance binding affinity and selectivity, making these compounds promising candidates for further investigation.

In the context of contemporary research, Ethyl 6-methyl-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate has been investigated for its potential pharmacological effects. Preliminary studies suggest that this compound exhibits interesting biological activities, including anti-inflammatory and antimicrobial properties. These findings are particularly noteworthy given the increasing demand for alternative therapeutic strategies to combat multidrug-resistant pathogens and chronic inflammatory diseases.

The< strong>carboxylate ester group at the 2-position of the molecule is a key feature that allows for further derivatization. This functional group can be readily modified through various chemical reactions such as hydrolysis, transesterification, or coupling with other bioactive molecules. Such modifications are essential for optimizing pharmacokinetic profiles and enhancing drug-like properties. For instance, incorporating this compound into prodrugs or conjugates could improve solubility and bioavailability, thereby increasing therapeutic efficacy.

The< strong>methyl group at the 6-position also contributes to the overall pharmacophore of this compound. This substitution can influence electronic distribution across the molecule, affecting its reactivity and interactions with biological targets. Computational studies have demonstrated that the presence of this methyl group can modulate binding affinities by altering van der Waals interactions and hydrogen bonding capabilities. These insights are valuable for designing next-generation imidazopyrazine derivatives with improved pharmacological profiles.

One of the most exciting aspects of< strong>Ethyl 6-methyl-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate is its potential in drug discovery pipelines. The imidazopyrazine scaffold is known for its versatility and has been successfully utilized in the development of drugs targeting various diseases. Recent patents and scientific literature have highlighted several novel derivatives with enhanced biological activities. These studies underscore the importance of< strong>CAS No. 2085689-78-5 as a valuable building block for future pharmaceutical innovations.

The synthesis of< strong>Ethyl 6-methyl-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed cyclizations are commonly used in these processes. These synthetic approaches not only ensure scalability but also allow for modular design, enabling researchers to easily introduce diverse substituents into the core structure.

In conclusion, Ethyl 6-methyl-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate (CAS No. 2085689-78-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further research and development. As our understanding of heterocyclic chemistry continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery and therapy.